Cas no 33959-24-9 (4-sulfanylpentan-2-ol)

4-sulfanylpentan-2-ol structure
4-sulfanylpentan-2-ol structure
Product Name:4-sulfanylpentan-2-ol
CAS No:33959-24-9
MF:C5H12OS
MW:120.213180541992
CID:1460955
Update Time:2024-08-23

4-sulfanylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 4-sulfanylpentan-2-ol
    • 2-pentanol, 4-mercapto-
    • 4-Mercaptopentan-2-ol
    • LogP
    • Inchi: 1S/C5H12OS/c1-4(6)3-5(2)7/h4-7H,3H2,1-2H3
    • InChI Key: AKFMLHKPSQIJJW-UHFFFAOYSA-N
    • SMILES: CC(O)CC(S)C

Computed Properties

  • Exact Mass: 120.06096

Experimental Properties

  • Density: 0.974
  • Boiling Point: 190.1°C at 760 mmHg
  • Flash Point: 68.8°C
  • Refractive Index: 1.472
  • PSA: 20.23
  • pka: 10.85±0.10(Predicted)
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